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Introduction

Y08262 is a potent and selective inhibitor of the CREB-binding protein (CBP) bromodomain, an
epigenetic reader protein implicated in the regulation of gene transcription.[1] The CBP
bromodomain is a promising therapeutic target in acute myeloid leukemia (AML), making
Y08262 a valuable tool for investigating the role of CBP in this disease.[1] MV-4-11 is a human
biphenotypic B-myelomonocytic leukemia cell line widely used in AML research. This cell line is
characterized by a translocation between chromosomes 4 and 11, resulting in the MLL-AF4
fusion protein, and also harbors an internal tandem duplication (ITD) in the FMS-like tyrosine
kinase 3 (FLT3) gene, both of which are common genetic abnormalities in AML.

These application notes provide detailed protocols for characterizing the in vitro effects of
Y08262 on the MV-4-11 cell line, including methodologies for assessing cell viability, apoptosis
induction, and the modulation of downstream signaling pathways.
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The following tables summarize representative quantitative data from experiments performed
with Y08262 on MV-4-11 cells.

Table 1: Cell Viability (IC50) of Y08262 in MV-4-11 Cells

Compound Incubation Time IC50 (nM)

Y08262 72 hours 73.1

IC50 values were determined using a CellTiter-Glo® Luminescent Cell Viability Assay.

Table 2: Apoptosis Induction by Y08262 in MV-4-11 Cells

% Apoptotic Cells

Treatment Concentration (nM) .
(Annexin V+)
Vehicle (DMSO) - 52+1.1
Y08262 100 25.8+35
Y08262 500 62.4+5.2

Apoptosis was assessed by Annexin V-FITC/Propidium lodide staining followed by flow
cytometry after 48 hours of treatment.

Table 3: Effect of Y08262 on Protein Expression in MV-4-11 Cells

Treatment (500 nM Y08262,

Target Protein 24h) Fold Change (vs. Vehicle)
c-Myc Y08262 0.4 £0.08
BCL2 Y08262 0.6+0.11
Cleaved PARP Y08262 3.2+0.45

Protein expression levels were quantified by Western blot analysis.
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Experimental Protocols
MV-4-11 Cell Culture

Materials:

¢ MV-4-11 cells (ATCC® CRL-9591™)

* Iscove's Modified Dulbecco's Medium (IMDM)
o Fetal Bovine Serum (FBS)

» Penicillin-Streptomycin (100x)

» Sterile, vented T-75 cell culture flasks
 Sterile conical tubes (15 mL and 50 mL)

o Hemocytometer or automated cell counter

Protocol:

Culture MV-4-11 cells in IMDM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

Maintain the cells in a humidified incubator at 37°C with 5% CO:s-.

Keep the cell density between 1 x 10° and 1 x 10° viable cells/mL.

To subculture, centrifuge the cell suspension at 125 x g for 5-7 minutes.

Resuspend the cell pellet in fresh, pre-warmed complete growth medium and adjust the cell
density to 1-2 x 10° viable cells/mL.

Cell Viability Assay (IC50 Determination)

Materials:
e MV-4-11 cells

e Y08262 stock solution (e.g., 10 mM in DMSO)
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Complete growth medium

Sterile 96-well white, clear-bottom tissue culture plates

CellTiter-Glo® Luminescent Cell Viability Assay kit

Luminometer

Protocol:

Seed MV-4-11 cells in a 96-well plate at a density of 1 x 10* cells per well in 90 pL of
complete growth medium.

Prepare serial dilutions of Y08262 in complete growth medium.

Add 10 pL of the Y08262 dilutions to the respective wells. Include a vehicle control (DMSO)
and a no-cell control (medium only).

Incubate the plate for 72 hours at 37°C and 5% CO..

Allow the plate to equilibrate to room temperature for 30 minutes.

Add 100 pL of CellTiter-Glo® reagent to each well.

Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

Measure the luminescence using a luminometer.

Calculate the ICso value by plotting the percentage of viable cells against the log
concentration of Y08262 and fitting the data to a four-parameter logistic curve.

Apoptosis Assay (Annexin V/Propidium lodide Staining)

Materials:

MV-4-11 cells
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Y08262

6-well tissue culture plates

Annexin V-FITC Apoptosis Detection Kit

Phosphate-Buffered Saline (PBS)

Flow cytometer

Protocol:

e Seed MV-4-11 cells in 6-well plates at a density of 5 x 10> cells/mL.

» Treat the cells with the desired concentrations of Y08262 or vehicle control for 48 hours.
e Harvest the cells by centrifugation at 300 x g for 5 minutes.

e Wash the cells twice with cold PBS.

e Resuspend the cells in 100 L of 1X Binding Buffer.

e Add 5 pL of Annexin V-FITC and 5 pL of Propidium lodide (PI) to the cell suspension.

» Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

e Add 400 pL of 1X Binding Buffer to each tube.

e Analyze the samples by flow cytometry within one hour.

Western Blot Analysis

Materials:
o MV-4-11 cells
e Y08262

» RIPA lysis buffer supplemented with protease and phosphatase inhibitors
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o BCA Protein Assay Kit

e SDS-PAGE gels

 PVDF membrane

e Primary antibodies (e.g., anti-c-Myc, anti-BCL2, anti-cleaved PARP, anti-3-actin)
e HRP-conjugated secondary antibodies

e Enhanced Chemiluminescence (ECL) substrate

o Chemiluminescence imaging system

Protocol:

Treat MV-4-11 cells with Y08262 or vehicle control for the desired time.

e Harvest and wash the cells with cold PBS.

e Lyse the cells in RIPA buffer on ice for 30 minutes.

o Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

o Determine the protein concentration of the supernatants using the BCA assay.

e Denature equal amounts of protein by boiling in Laemmli sample buffer.

o Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

e Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.
e Incubate the membrane with primary antibodies overnight at 4°C.

¢ Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for
1 hour at room temperature.

e Wash the membrane again and detect the protein bands using an ECL substrate and a
chemiluminescence imaging system.
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+ Quantify the band intensities using image analysis software and normalize to a loading
control like B-actin.
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Caption: Proposed mechanism of action of Y08262 in AML cells.
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Caption: General experimental workflow for evaluating Y08262 in MV-4-11 cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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